Cas no 86803-19-2 (10-(chloromethyl)benzo[a]pyrene)

• Product Name: 10-(chloromethyl)benzo[a]pyrene
• CAS No: 86803-19-2
• MF: C₂₁H₁₃Cl
• MW: 300.78092455864
• CID: 1857167
• PubChem ID: 55561
• Update Time: 2025-04-21

10-(chloromethyl)benzo[a]pyrene Chemical and Physical Properties

Names and Identifiers

• 10-(chloromethyl)benzo[a]pyrene
• LS-39946
• 10-(chloromethyl)benzo[pqr]tetraphene
• CCRIS 2524
• 10-(chloromethyl)benzo&lt
• a&gt
• pyrene
• AC1L1JBE
• BENZO(a)PYRENE, 10-(CHLOROMETHYL)-
• 10-Chloromethylbenzo(a)pyrene
• BRN 4467377
• DTXCID10158309
• DTXSID80235818
• 86803-19-2
• 10-CHLOROMETHYLBENZO[A]PYRENE

• Inchi： 1S/C21H13Cl/c22-12-17-6-2-5-15-11-16-8-7-13-3-1-4-14-9-10-18(19(15)17)21(16)20(13)14/h1-11H,12H2
• InChI Key： PNZXMMLNLREHOK-UHFFFAOYSA-N
• SMILES： ClCC1=CC=CC2C=C3C=CC4=CC=CC5C=CC(C=21)=C3C=54

Computed Properties

• Exact Mass: 300.0705781Da
• Monoisotopic Mass: 300.0705781Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 0Ų